Cas no 51407-46-6 (2-(4-Isobutylphenyl)propanal)

2-(4-Isobutylphenyl)propanal structure
2-(4-Isobutylphenyl)propanal structure
Product Name:2-(4-Isobutylphenyl)propanal
CAS No:51407-46-6
MF:C13H18O
MW:190.281424045563
CID:377304
PubChem ID:595156
Update Time:2025-04-19

2-(4-Isobutylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-methyl-4-(2-methylpropyl)-
    • 2-(4-isobutylphenyl)propanal
    • 2-[4-(2-methylpropyl)phenyl]propanal
    • 2-(4-Isobutylphenyl)propionaldehyde
    • AC1LC6F0
    • AG-F-73899
    • CTK4J4175
    • EINECS 257-180-0
    • MolPort-006-129-440
    • -Methyl-4-(2-methylpropyl)benzeneacetaldehyde
    • A828569
    • ALC8A4Q82T
    • Ibuprofenal
    • 51407-46-6
    • DTXSID00965721
    • .ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETALDEHYDE
    • 2-(4-isobutylphenyl)-propionaldehyde
    • AKOS006279075
    • 2-(4-Isobutylphenyl)propanal #
    • 2-(4-isobutyl-phenyl)-propionaldehyde
    • (2RS)-2-[4-(2-Methylpropyl)phenyl]propan-1-al; (2RS)-2-[4-(2-Methylpropyl)phenyl]propan-1-al; 2-(4-isobutylphenyl)propanal; Benzeneacetaldehyde, ?-methyl-4-(2-methylpropyl)-
    • NS00057353
    • alpha-(p-isobutylphenyl)-propionaldehyd
    • alpha-(4-isobutylphenyl)propionaldehyde
    • W-109235
    • (2RS)-2-(4-isobutylphenyl)-propanal
    • Z3227040728
    • SCHEMBL1178318
    • (2RS)-2-[4-(2-Methylpropyl)phenyl]propan-1-al
    • Benzeneacetaldehyde, .alpha.-methyl-4-(2-methylpropyl)-
    • UNII-ALC8A4Q82T
    • EN300-1868742
    • 2-(4-Isobutylphenyl)propanal
    • Inchi: 1S/C13H18O/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14/h4-7,9-11H,8H2,1-3H3
    • InChI Key: DMZVZANOMJGHKO-UHFFFAOYSA-N
    • SMILES: O=CC(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 190.13584
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-(4-Isobutylphenyl)propanal Security Information

2-(4-Isobutylphenyl)propanal Pricemore >>

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